Cas no 941973-15-5 (2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide)

2-3-(2,4-Dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide is a synthetic organic compound featuring a dihydropyridazine core substituted with a 2,4-dimethylphenyl group and an N-(4-fluorophenyl)acetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) due to its heterocyclic framework and fluorophenyl group, which may enhance bioavailability and binding affinity. The compound’s pyridazinone scaffold is known for its relevance in designing enzyme inhibitors or receptor modulators. Its precise physicochemical and pharmacological properties would require further characterization, but its structural features indicate promise for targeted therapeutic applications.
2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide structure
941973-15-5 structure
Product Name:2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide
CAS No:941973-15-5
MF:C20H18FN3O2
MW:351.374228000641
CID:5502254
Update Time:2025-06-03

2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(4-fluorophenyl)acetamide
    • 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide
    • Inchi: 1S/C20H18FN3O2/c1-13-3-8-17(14(2)11-13)18-9-10-20(26)24(23-18)12-19(25)22-16-6-4-15(21)5-7-16/h3-11H,12H2,1-2H3,(H,22,25)
    • InChI Key: ODKHNNMYCNDROG-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1)(=O)CN1N=C(C2=CC=C(C)C=C2C)C=CC1=O

2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide Pricemore >>

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Additional information on 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide

Recent Advances in the Study of 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide (CAS: 941973-15-5)

The compound 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide (CAS: 941973-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and fluorophenyl acetamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of inflammatory and oncological diseases.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that 941973-15-5 exhibits potent inhibitory effects on pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α, suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary data indicate that this compound may also possess anti-proliferative properties, making it a candidate for further investigation in cancer therapy.

The synthesis and structural optimization of 941973-15-5 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for the production of this compound, which is critical for its further preclinical and clinical evaluation. Researchers have employed various strategies, including structure-activity relationship (SAR) studies, to enhance the compound's bioavailability and reduce potential off-target effects.

Pharmacokinetic studies have revealed that 2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)acetamide exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. These properties, combined with its low toxicity profile in animal models, underscore its potential as a viable therapeutic agent. However, further studies are needed to fully characterize its metabolism and excretion pathways, as well as to assess its long-term safety and efficacy.

In conclusion, the recent advancements in the study of 941973-15-5 highlight its multifaceted potential in drug development. Its dual anti-inflammatory and anti-proliferative activities, coupled with its favorable pharmacokinetic properties, make it a promising candidate for further investigation. Future research should focus on expanding the understanding of its mechanism of action, optimizing its therapeutic window, and exploring its potential in combination therapies. The ongoing efforts in this area are expected to contribute significantly to the development of novel treatments for inflammatory and neoplastic diseases.

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